2-(1-Naphthyl)-1,3-benzoxazol-5-amine
Cat. No. B2624836
M. Wt: 260.29 g/mol
InChI Key: NCQQMVULPNMPEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09447054B2
Procedure details
8 mmol of 2,4-diaminophenol.2HCl and 8 mmol of naphthalene-1-carboxylic acid were dissolved in 10 g of polyphosphoric acid (PPA), and then, the mixed solution was stirred at a temperature of 180° C. for 3 to 4 hours. After completion of the reaction, the reaction solution was cooled, neutralized with 10% NaOH, and filtered by using distilled water for recrystallization in a slow manner, thereby obtaining 1.6 g of 2-(naphthalene-1-yl)benzo[d]oxazole-5-amine (Derivative #2) (yield: 77%).
[Compound]
Name
polyphosphoric acid
Quantity
10 g
Type
solvent
Reaction Step One
Yield
77%
Identifiers
|
REACTION_CXSMILES
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[CH:1]1[C:6]([NH2:7])=[CH:5][C:4]([NH2:8])=[C:3]([OH:9])[CH:2]=1.Cl.Cl.[C:12]1([C:22](O)=O)[C:21]2[C:16](=[CH:17][CH:18]=[CH:19][CH:20]=2)[CH:15]=[CH:14][CH:13]=1.[OH-].[Na+]>>[C:12]1([C:22]2[O:9][C:3]3[CH:2]=[CH:1][C:6]([NH2:7])=[CH:5][C:4]=3[N:8]=2)[C:21]2[C:16](=[CH:17][CH:18]=[CH:19][CH:20]=2)[CH:15]=[CH:14][CH:13]=1 |f:0.1.2,4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
8 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C1=CC(=C(C=C1N)N)O.Cl.Cl
|
|
Name
|
|
|
Quantity
|
8 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC2=CC=CC=C12)C(=O)O
|
[Compound]
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Name
|
polyphosphoric acid
|
|
Quantity
|
10 g
|
|
Type
|
solvent
|
|
Smiles
|
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
180 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixed solution was stirred at a temperature of 180° C. for 3 to 4 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After completion of the reaction
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
the reaction solution was cooled
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
by using distilled water
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
for recrystallization in a slow manner
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Outcomes
Product
Details
Reaction Time |
3.5 (± 0.5) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC2=CC=CC=C12)C=1OC2=C(N1)C=C(C=C2)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 76.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
